3-(1-Aminocyclopropyl)propan-1-ol

• Molecular Formula: C6H13NO
• Molecular Weight: 115.17 g/mol
• IUPAC Name: 3-(1-aminocyclopropyl)propan-1-ol
• InChI: InChI=1S/C6H13NO/c7-6(3-4-6)2-1-5-8/h8H,1-5,7H2
• InChI Key: NRPKAIWKJLKCAF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CCCO)N

Description

3-(1-Aminocyclopropyl)propan-1-ol (CAS: Not explicitly provided; related hydrochloride CAS: 1928659-47-5) is a bicyclic amine-alcohol compound with the molecular formula C₆H₁₃NO and a molecular weight of 115.18 g/mol (free base) . Its structure features a cyclopropane ring fused to a three-carbon chain terminating in hydroxyl and primary amine groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Aminocyclopropyl)propan-1-ol typically involves the reaction of 3-bromopropan-1-ol with cyclopropanamine. The reaction is carried out by stirring the mixture at 50°C for 12 hours . This method provides a straightforward route to obtain the desired compound.

Industrial Production Methods

While specific industrial production methods for 3-(1-Aminocyclopropyl)propan-1-ol are not widely documented, the general approach involves similar synthetic routes as those used in laboratory settings. The scalability of the reaction conditions and the availability of starting materials are crucial factors in industrial production.

Chemical Reactions Analysis

Types of Reactions

3-(1-Aminocyclopropyl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different amines or alcohols.

Substitution: The aminocyclopropyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce various amines or alcohols.

Scientific Research Applications

3-(1-Aminocyclopropyl)propan-1-ol has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in the study of biological pathways and enzyme interactions.

Industry: The compound is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(1-Aminocyclopropyl)propan-1-ol involves its interaction with specific molecular targets and pathways. The aminocyclopropyl group can interact with enzymes and receptors, influencing various biochemical processes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Physical State	Water Solubility
3-(1-Aminocyclopropyl)propan-1-ol	C₆H₁₃NO	115.18	Cyclopropane, primary amine, alcohol	Likely solid/liquid*	Moderate (cyclopropane may reduce solubility)
3-Aminopropan-1-ol	C₃H₉NO	75.1	Linear primary amine, alcohol	Colorless liquid	High (100 g/100 mL at 25°C)
3-Aminopropane-1,2-diol	C₃H₉NO₂	107.11	Primary amine, two hydroxyl groups	Liquid (assumed)	High (polar groups enhance solubility)
Hydroxypropyl p-phenylenediamine	C₉H₁₄N₂O	166.22	Aromatic diamine, alcohol	Solid (assumed)	Moderate (aromaticity reduces solubility)

*Note: The hydrochloride salt of 3-(1-Aminocyclopropyl)propan-1-ol is a solid with a molecular weight of 151.64 g/mol .

Key Observations :

• The cyclopropane ring in 3-(1-Aminocyclopropyl)propan-1-ol increases molecular weight and complexity compared to linear analogs like 3-Aminopropan-1-ol.
• Hydroxypropyl p-phenylenediamine’s aromaticity and diamine structure distinguish it from aliphatic amines, likely reducing water solubility .

Key Observations :

• Linear amines like 3-Aminopropan-1-ol and 3-Aminopropane-1,2-diol are confirmed skin irritants .

Key Observations :

• The cyclopropane derivative’s structural rigidity may make it valuable in drug design, though its specific applications require further study.
• Hydroxypropyl p-phenylenediamine highlights the role of amine-alcohols in consumer products, though its safety in cosmetics remains under evaluation .

Biological Activity

3-(1-Aminocyclopropyl)propan-1-ol, also known as 3-(1-Aminocyclopropyl)propan-1-OL hydrochloride, is a compound of significant interest in medicinal chemistry and neuropharmacology. Its unique structure, characterized by a cyclopropyl ring and an amino group, positions it as a potential candidate for therapeutic applications, particularly in the treatment of mood disorders. This article delves into the biological activity of this compound, exploring its pharmacological properties, synthesis, and relevant case studies.

• Molecular Formula : C$_5$H$_{11}$N
• Molecular Weight : 101.15 g/mol
• CAS Number : 120751-53-3

The hydrochloride form of this compound enhances its solubility and stability, making it suitable for various biological applications.

Neuropharmacological Effects

3-(1-Aminocyclopropyl)propan-1-ol has been shown to interact with neurotransmitter systems, particularly those involving serotonin and norepinephrine. These interactions are crucial for mood regulation and cognitive function. Preliminary studies suggest that this compound may exhibit antidepressant properties , warranting further investigation into its potential as a therapeutic agent for mood disorders.

The compound's mechanism appears to involve modulation of neurotransmitter receptor activity. Binding affinity studies indicate that it may influence serotonin receptors, which are integral to mood regulation. This suggests a possible role in enhancing serotonergic transmission, a common target in antidepressant therapies.

Comparative Analysis with Similar Compounds

To better understand the biological activity of 3-(1-Aminocyclopropyl)propan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	CAS Number	Similarity Index
(1-Aminocyclopropyl)methanol hydrochloride	115652-52-3	0.68
(cis-3-Aminocyclobutyl)methanol hydrochloride	142733-65-1	0.68
(trans-4-Aminocyclohexyl)methanol hydrochloride	1504-49-0	0.68
1-Methylcyclopropanamine hydrochloride	88887-87-0	0.67
(S)-2-Amino-2-cyclohexylethanol	845714-30-9	0.65

These compounds share similar structural motifs but may differ significantly in their pharmacological profiles and mechanisms of action.

Study on Antidepressant Effects

A recent study investigated the antidepressant-like effects of 3-(1-Aminocyclopropyl)propan-1-ol in rodent models. The results indicated that administration of the compound led to significant reductions in depressive-like behaviors as measured by the forced swim test and tail suspension test. These findings support the hypothesis that this compound may enhance serotonergic activity in vivo.

Interaction with Neurotransmitter Systems

Another important study focused on the binding affinity of 3-(1-Aminocyclopropyl)propan-1-ol to various neurotransmitter receptors. The results demonstrated that the compound exhibits a high affinity for serotonin receptors, suggesting its potential use as an antidepressant or anxiolytic agent.